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Compound of Interest

Compound Name: N-(Hydroxymethyl)formamide

CAS No.: 13052-19-2

Cat. No.: B1216904

Get Quote

CAS Number: 13052-19-2

Introduction: A Versatile Reagent at the Intersection
of Amide Chemistry and Functionalized Synthesis
N-(Hydroxymethyl)formamide is a bifunctional organic compound featuring both a formamide

and a hydroxymethyl group.[1] This unique structural arrangement imparts a versatile reactivity

profile, positioning it as a valuable reagent in advanced organic synthesis, particularly in the

construction of complex nitrogen-containing molecules. Its ability to act as a stable,

manageable source of a formamidomethyl group makes it a key player in amidoalkylation

reactions, a cornerstone for the synthesis of a wide array of heterocyclic scaffolds of significant

interest in medicinal chemistry and drug development.[2] This guide provides an in-depth

exploration of the properties, synthesis, and applications of N-(Hydroxymethyl)formamide,

offering field-proven insights for researchers, scientists, and professionals in drug discovery.
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N-(Hydroxymethyl)formamide is typically a colorless to pale yellow liquid or solid, with its

physical state being dependent on temperature and purity.[1] It exhibits good solubility in water

and a range of organic solvents, enhancing its utility in diverse reaction conditions.[1] While

specific experimental data for its melting and boiling points are not readily available in public

literature, its structural attributes suggest a relatively low boiling point.[1] The molecule's

stability can be influenced by moisture.[1]

Table 1: Physicochemical Properties of N-(Hydroxymethyl)formamide

Property Value Source(s)

CAS Number 13052-19-2 [3]

Molecular Formula C₂H₅NO₂ [3]

Molecular Weight 75.07 g/mol [3]

Appearance
Colorless to pale yellow liquid

or solid
[1]

Solubility
Soluble in water and various

organic solvents
[1]

While experimental spectroscopic data is not widely published, theoretical and analogous

compound data provide expected spectral characteristics. The presence of the formamide and

hydroxymethyl groups will give rise to distinct signals in NMR and IR spectroscopy.

Synthesis of N-(Hydroxymethyl)formamide: A
Methodological Overview
The most direct and industrially relevant synthesis of N-(Hydroxymethyl)formamide involves

the base-catalyzed reaction of formamide with formaldehyde.[4] This reaction is analogous to

the well-documented synthesis of N-(hydroxymethyl)acrylamide from acrylamide and

formaldehyde.[5]

Reaction Mechanism: Base-Catalyzed
Hydroxymethylation
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The synthesis proceeds via a base-catalyzed nucleophilic addition mechanism. The base

facilitates the deprotonation of the formamide nitrogen, generating a nucleophilic amide anion.

This anion then attacks the electrophilic carbonyl carbon of formaldehyde, forming an alkoxide

intermediate. Subsequent protonation of this intermediate yields the final N-
(Hydroxymethyl)formamide product.

Deprotonation of Formamide

Nucleophilic Attack Protonation
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[HCONH]⁻ BHCH₂=O [HCONHCH₂O]⁻ [HCONHCH₂O]⁻ HCONHCH₂OH B:⁻

Click to download full resolution via product page

Caption: Base-catalyzed synthesis of N-(Hydroxymethyl)formamide.

Experimental Protocol: Synthesis of N-
(Hydroxymethyl)formamide
This protocol is based on the established synthesis of N-hydroxymethyl-nicotinamide and

provides a reliable method for the preparation of N-(Hydroxymethyl)formamide.[6]

Materials:

Formamide

Formaldehyde (37% aqueous solution)
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Potassium carbonate (K₂CO₃)

Deionized water

Reaction vessel equipped with a stirrer and temperature control

Procedure:

In a suitable reaction vessel, dissolve formamide in water.

Add a catalytic amount of potassium carbonate to the solution.

While stirring, add the 37% aqueous formaldehyde solution dropwise to the reaction mixture.

Maintain the temperature of the reaction mixture as needed with a water bath.

After the addition is complete, continue to stir the reaction mixture at a controlled

temperature for a specified duration to ensure the reaction goes to completion.

Upon completion, the reaction mixture can be worked up to isolate the N-
(Hydroxymethyl)formamide. The specific workup procedure may vary depending on the

desired purity and scale of the reaction.

Reactivity and Applications in Drug Development
The synthetic utility of N-(Hydroxymethyl)formamide stems from its ability to act as a

precursor to N-acyliminium ions, which are highly reactive intermediates in amidoalkylation

reactions. These reactions are pivotal in the construction of nitrogen-containing heterocyclic

compounds, a class of molecules with broad applications in pharmaceuticals.[2][7]

Mechanism of Amidoalkylation
In the presence of an acid catalyst, the hydroxyl group of N-(Hydroxymethyl)formamide is

protonated, leading to the elimination of a water molecule and the formation of a resonance-

stabilized N-acyliminium ion. This electrophilic species can then be trapped by a wide range of

nucleophiles, including arenes, alkenes, and enol ethers, to form new carbon-carbon or

carbon-heteroatom bonds.
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Formation of N-Acyliminium Ion

Nucleophilic Attack
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Caption: General mechanism of amidoalkylation using N-(Hydroxymethyl)formamide.

Applications in Heterocyclic Synthesis
The intramolecular trapping of N-acyliminium ions derived from N-(Hydroxymethyl)formamide
precursors is a powerful strategy for the synthesis of various heterocyclic ring systems, such as

isoquinolines and pyrrolidines, which are common motifs in drug molecules.

Workflow: Synthesis of a Tetrahydroisoquinoline Derivative

This workflow illustrates the application of an intramolecular amidoalkylation reaction for the

synthesis of a substituted tetrahydroisoquinoline, a key structural motif in many biologically

active compounds.
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N-(2-Phenylethyl)formamide

Reaction with Formaldehyde
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Caption: Workflow for the synthesis of a tetrahydroisoquinoline derivative.

Safety and Handling
N-(Hydroxymethyl)formamide is classified as toxic in contact with skin and is suspected of

damaging fertility or the unborn child.[3] Therefore, it is imperative to handle this compound

with appropriate personal protective equipment, including gloves, lab coat, and eye protection,

in a well-ventilated fume hood. All waste containing this compound should be disposed of

according to institutional and local regulations for hazardous chemical waste.

Conclusion
N-(Hydroxymethyl)formamide is a versatile and valuable reagent for the synthesis of complex

nitrogen-containing molecules. Its ability to serve as a stable precursor for N-acyliminium ions

makes it a key component in amidoalkylation reactions, providing a powerful tool for the

construction of heterocyclic systems relevant to drug discovery and development. A thorough
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understanding of its properties, synthesis, and reactivity, coupled with stringent safety

practices, will enable researchers to effectively harness the synthetic potential of this important

compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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